16:0 (Rac)-PtdEG-d71

• Molecular Formula: C37H76NO9P
• Molecular Weight: 781.4 g/mol
• InChI: InChI=1S/C37H73O9P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h35,38H,3-34H2,1-2H3,(H,41,42);1H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D
• InChIKey: ACXVHPCKWYBKNP-ZNKKBLFASA-N

16:0 (Rac)-PtdEG-d71 Overview

16:0 (Rac)-PtdEG-d71 (CAS: 2260670-48-0) is a fully deuterated analog of 16:0 (Rac)-PtdEG, a phosphatidylethylene glycol lipid [1]. This compound is specifically synthesized with 71 deuterium atoms replacing hydrogen atoms on both the palmitoyl acyl chains and the ethylene glycol head group, resulting in a molecular formula of C37H5D71NO9P and a molecular weight of 781.41 . It is primarily utilized as a stable isotope-labeled internal standard for quantitative mass spectrometry (MS)-based lipidomics, enabling accurate quantification of endogenous phosphatidylethylene glycol species by providing a co-eluting, chemically identical, yet mass-distinct calibrant .

✓

Deuterated internal standard for phosphatidylethylene glycol (PtdEG) lipid class

✓

Co-eluting, mass-distinct calibrant for quantitative mass spectrometry

✓

Compatible with LC-MS and shotgun lipidomics workflows

✓

Supports correction of extraction, ionization, and instrument variability

• [1] InvivoChem. 16:0-PtdEG-d71 (16:0 (Rac)-PtdEG-d71) Product Page. View Source

16:0 (Rac)-PtdEG-d71: Substitution Risks

In quantitative lipidomics, the selection of an internal standard (ISTD) is critical for accuracy and precision. Generic substitution of a deuterated internal standard with another lipid class or a less similar analog introduces significant quantification errors due to differences in extraction efficiency, ionization response, and chromatographic behavior [1]. The fundamental principle for accurate MS quantification is that the ISTD must be chemically identical to the target analyte, differing only in mass [2]. 16:0 (Rac)-PtdEG-d71 is uniquely suited for the quantification of phosphatidylethylene glycol (PtdEG) species because it shares the exact same head group and acyl chain composition, ensuring it closely mimics the physicochemical properties of the endogenous lipid throughout the entire analytical workflow, from sample extraction to MS detection. Substituting with a deuterated phosphatidylcholine (e.g., 16:0 PC-d71) or a phosphatidylethanolamine (e.g., 16:0 PE-d62) would violate this principle, leading to unreliable and non-reproducible quantitative data.

Target ISTD
16:0 (Rac)-PtdEG-d71

Common Substitutes
16:0 PC-d71 / 16:0 PE-d62

Mismatch Risk

PtdEG head group

PC or PE head group

Class-mismatched head group may shift ionization efficiency, retention, and extraction recovery

71 deuterium atoms

Different deuteration level (e.g., 62 atoms for PE-d62)

Smaller mass shift can increase isotopic overlap with endogenous M+1/M+2 species, limiting quantification accuracy

Co-eluting PtdEG analog

Non-PtdEG lipid standard

Different chromatographic behavior may compromise correction of matrix effects and instrument drift

• [1] Wang, M., Wang, C., Han, X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Mass Spectrometry Reviews. 2017; 36(6): 693-714. View Source
• [2] Huang, C.Y., Tsai, P.J., Wang, H.Y.J. Quantitative Analyses and Validation of Phospholipids and Sphingolipids in Ischemic Rat Brains. Metabolites. 2022; 12(11): 1075. (Reviewer report discussing ISTD selection). View Source

16:0 (Rac)-PtdEG-d71: Evidence Guide

Deuteration Level Comparison

16:0 (Rac)-PtdEG-d71 achieves a higher degree of isotopic labeling with 71 deuterium atoms, compared to 62 deuterium atoms for the commonly used phosphatidylethanolamine (PE) standard, 16:0 PE-d62 . This increased number of deuterium atoms results in a larger mass shift from the unlabeled analog, which can be advantageous for minimizing isotopic overlap and signal interference from naturally occurring M+1 and M+2 isotopologues of endogenous lipids in complex biological matrices .

Deuteration Level

Reported

71 deuterium atoms vs 62 (16:0 PE-d62)

Larger mass shift may improve signal resolution in complex matrices

Calculated from molecular formulas; isotopic overlap reduction context

Evidence Dimension	Number of Deuterium Atoms per Molecule
Target Compound Data	71 deuterium atoms
Comparator Or Baseline	62 deuterium atoms (for 16:0 PE-d62, a common deuterated PE internal standard)
Quantified Difference	An increase of 9 deuterium atoms (14.5% more deuterium atoms)
Conditions	Calculated from molecular formulas C37H5D71NO9P (target) and C37H12D62NO8P (comparator)

Why This Matters

A larger mass shift improves signal resolution in MS analysis, which can reduce background interference and increase the accuracy of quantification for low-abundance lipid species.

Purity Assessment

As reported by vendors, 16:0 (Rac)-PtdEG-d71 is supplied with a purity of >99% . In comparison, a similar deuterated lipid standard, 16:0 PE-d62, is often reported with a purity of 98% . Higher purity of the internal standard is a critical parameter for ensuring the accuracy of quantitative measurements, as impurities can contribute to the MS signal and lead to systematic overestimation or underestimation of target analyte concentrations.

Purity Assessment

Supplier specification

>99% vs 98% (typical PE standard)

Higher purity specification may reduce quantification bias

Vendor-reported purity; analytical method may vary by supplier

Evidence Dimension	Purity (as reported by vendor)
Target Compound Data	>99%
Comparator Or Baseline	98% (for 16:0 PE-d62, a common deuterated PE internal standard)
Quantified Difference	>1 percentage point improvement in purity specification
Conditions	Vendor-specified purity; exact analytical method may vary by supplier.

Why This Matters

Higher purity reduces the potential for quantification bias, leading to more reliable and reproducible data, which is a key consideration for researchers selecting an internal standard for publication-quality lipidomics studies.

Stability and Storage

According to supplier documentation, 16:0 (Rac)-PtdEG-d71 is reported to be stable for 1 year when stored as a powder at -20°C . This is consistent with the stability profile of similar deuterated lipid standards like 16:0 PE-d62, which also has a stated stability of 1 year under identical storage conditions . This established stability profile provides procurement confidence for projects requiring long-term storage or for laboratories establishing a reliable inventory of internal standards.

Stability & Storage

Class-level

1 year at -20°C (powder)

Class-consistent stability profile supports procurement planning

Supplier-reported; validate under lab conditions for long-term projects

Evidence Dimension	Shelf Life Stability
Target Compound Data	1 year
Comparator Or Baseline	1 year (for 16:0 PE-d62, a similar deuterated lipid standard)
Quantified Difference	No quantifiable difference; demonstrates class-consistent stability.
Conditions	Storage as a powder at -20°C, as per vendor specifications.

Why This Matters

A defined and documented 1-year stability ensures the compound's performance is reliable over the duration of most research projects, minimizing the risk of experimental variability due to compound degradation.

Head Group Specificity

16:0 (Rac)-PtdEG-d71 is the deuterated form of phosphatidylethylene glycol (PtdEG), a lipid with a distinct ethylene glycol head group. In contrast, 16:0 PC-d71 and 16:0 PE-d62 are deuterated standards for phosphatidylcholine (PC) and phosphatidylethanolamine (PE), respectively . According to the "one ISTD-per-lipid class" approach, the use of a PtdEG-specific standard is essential for accurate quantification of PtdEG species, as standards from other lipid classes can exhibit different ionization efficiencies and chromatographic retention times [1]. Using a mismatched internal standard (e.g., a PC standard for PtdEG quantification) introduces systematic error.

Head Group Specificity

Guideline context

PtdEG vs PC or PE head group

Class-specific ISTD supports quantitative accuracy for PtdEG species

Best-practice recommendation; individual method validation required

Evidence Dimension	Lipid Head Group Composition
Target Compound Data	Phosphatidylethylene glycol (PtdEG) head group
Comparator Or Baseline	Phosphatidylcholine (PC) head group (e.g., 16:0 PC-d71) or Phosphatidylethanolamine (PE) head group (e.g., 16:0 PE-d62)
Quantified Difference	Qualitative difference in head group structure leading to different chemical and physical properties.
Conditions	Liquid chromatography-mass spectrometry (LC-MS) analysis of complex lipid extracts.

Why This Matters

Using the correct lipid class-specific internal standard is a fundamental requirement for achieving quantitative accuracy in targeted lipidomics, as recommended by best-practice guidelines. This ensures the internal standard corrects for class-specific variations in extraction, ionization, and fragmentation.

• [1] Lange, M., Fedorova, M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry. 2020; 412: 3573–3584. View Source

16:0 (Rac)-PtdEG-d71: Application Scenarios

Quantitative Internal Standard for Targeted Lipidomics

This compound is the ideal choice for researchers performing targeted quantitative lipidomics of phosphatidylethylene glycol (PtdEG) species using LC-MS or shotgun MS. As a class-specific internal standard with >99% purity and a high degree of deuteration, it enables accurate and precise quantification of endogenous PtdEG lipids in biological samples, such as plasma, tissue extracts, or cell cultures, by correcting for sample-to-sample variability in extraction, ionization, and instrument response .

Membrane Dynamics: Neutron Scattering & NMR

Due to its full deuteration, 16:0 (Rac)-PtdEG-d71 is a valuable tool for biophysical studies of membrane structure and dynamics. The stark contrast in neutron scattering cross-sections between hydrogen and deuterium makes it suitable for neutron reflectivity and small-angle neutron scattering (SANS) experiments, allowing researchers to probe lipid organization, bilayer thickness, and domain formation in model membrane systems .

Lipid Trafficking & Metabolic Turnover

The stable isotope label allows researchers to distinguish exogenously added 16:0 (Rac)-PtdEG-d71 from endogenous lipid pools. This makes it a powerful tracer for investigating the uptake, intracellular trafficking, and metabolic conversion of PtdEG lipids in cell-based assays. The high number of deuterium atoms provides a clear mass shift that is easily distinguishable in MS analysis, enabling precise tracking of the labeled lipid over time .

MS Workflow Standardization for Core Facilities

For core facilities and industrial labs aiming to standardize their lipidomics workflows and ensure inter-study comparability, 16:0 (Rac)-PtdEG-d71 serves as a defined and high-purity reference standard. Its documented stability profile of 1 year at -20°C supports long-term inventory management, and its use aligns with best practices for quantitative lipidomics, facilitating the generation of robust and reproducible data .

Application

Selection Property

Validation Focus

PtdEG quantitative lipidomics

Class-specific deuterated ISTD

Extraction and ionization variability correction

Membrane biophysics (SANS, neutron reflectivity)

Full deuteration for scattering contrast

Neutron scattering contrast verification

Lipid metabolic tracing

Stable isotope label for MS tracking

Isotopic enrichment and metabolic stability

Lipidomics method standardization

Defined purity and stability profile

Inter-study comparability and lot-to-lot consistency